N-(2,2-dimethylpropylidene)hydroxylamine
Overview
Description
“N-(2,2-dimethylpropylidene)hydroxylamine” is a versatile chemical compound with a CAS Number of 10341-66-9 . It finds its application in diverse scientific research, including organic synthesis, drug development, and materials science.
Molecular Structure Analysis
The molecular weight of “N-(2,2-dimethylpropylidene)hydroxylamine” is 101.15 . More detailed structural information may be available through resources like PubChem .Physical And Chemical Properties Analysis
“N-(2,2-dimethylpropylidene)hydroxylamine” is an oil-like substance stored at a temperature of 4°C . More detailed physical and chemical properties may be available through resources like PubChem .Scientific Research Applications
Biologic Activity and Environmental Interactions
- Biologic and Environmental Role : Hydroxylamine, a product of cellular metabolism, has demonstrated carcinostatic activity against certain tumors in animal studies. It has been shown to inactivate or inhibit various cellular enzymes and some viruses in vitro. Moreover, hydroxylamine plays a significant role in the nitrogen cycle, acting as an intermediate in aerobic ammonium oxidation processes. Its conversion to nitrite and the subsequent nitrogen losses in forms of NO and N2O highlight its environmental impact (Gross, 1985); (Soler-Jofra et al., 2020).
Chemical and Biochemical Applications
Chemistry and Health Benefits of Dietary Phenolamides : Phenolamides, including hydroxycinnamic acid amides derived from hydroxylamine, are present in plants and have potential health benefits due to their anti-inflammatory and antioxidant activities. This highlights the chemical's importance in dietary sources and its potential impact on human health (Wang, Snooks, & Sang, 2020).
Biodegradation and Environmental Safety : Hydroxylamine derivatives are involved in the biodegradation processes of aromatic compounds by microorganisms like Escherichia coli, showing the compound's role in environmental remediation and its potential in biotechnological applications (Díaz, Ferrández, Prieto, & García, 2001).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2,2-dimethylpropylidene)hydroxylamine involves the reaction of 2,2-dimethylpropionaldehyde with hydroxylamine hydrochloride in the presence of a base to form the desired product.", "Starting Materials": [ "2,2-dimethylpropionaldehyde", "hydroxylamine hydrochloride", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve hydroxylamine hydrochloride in water", "Add base to the solution to adjust the pH to around 8-9", "Add 2,2-dimethylpropionaldehyde to the solution and stir at room temperature for several hours", "Extract the product with an organic solvent", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product" ] } | |
CAS RN |
10341-66-9 |
Product Name |
N-(2,2-dimethylpropylidene)hydroxylamine |
Molecular Formula |
C5H11NO |
Molecular Weight |
101.1 |
Purity |
95 |
Origin of Product |
United States |
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